Cas no 104874-86-4 ((S)-(+)-Doxazosin)

(S)-(+)-Doxazosin structure
(S)-(+)-Doxazosin structure
Product Name:(S)-(+)-Doxazosin
CAS No:104874-86-4
MF:C23H25N5O5
MW:451.475105047226
MDL:MFCD12031391
CID:126516
PubChem ID:6604576
Update Time:2025-04-18

(S)-(+)-Doxazosin Chemical and Physical Properties

Names and Identifiers

    • Methanone,[4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl][(2S)-2,3-dihydro-1,4-benzodioxin-2-yl]-
    • Piperazine, 1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-[[(2S)-2,3-dihydro-1,4-benzodioxin-2-yl]carbonyl]-
    • (S)-(+)-DOXAZOSIN
    • Methanone,[4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl][(2S)-2,3-dihydro-1,4-benzod...
    • S-Doxazosin
    • S-DOXAZOSIN INTERMEDIATE
    • Piperazine, 1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-[(2,3-dihydro-1,4-benzodioxin-2-yl)carbonyl]-, (S)-
    • (S)-(4-(4-Amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl)(2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanone
    • UNII-V916PA1IQJ
    • EN300-24137920
    • PD070289
    • Piperazine, 1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-(((2S)-2,3-dihydro-1,4-benzodioxin-2-yl)carbonyl)-
    • [4-(4-amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl]-[(3S)-2,3-dihydro-1,4-benzodioxin-3-yl]methanone
    • SCHEMBL1648487
    • Methanone, (4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl)((2S)-2,3-dihydro-1,4-benzodioxin-2-yl)-
    • 104874-86-4
    • BIDD:GT0745
    • CHEMBL1624221
    • 2-{4-[(2S)-2,3-dihydro-1,4-benzodioxine-2-carbonyl]piperazin-1-yl}-6,7-dimethoxyquinazolin-4-amine
    • V916PA1IQJ
    • (4-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl)((2S)-2,3-dihydro-1,4-benzodioxin-2-yl)methanone
    • Piperazine, 1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-((2,3-dihydro-1,4-benzodioxin-2-yl)carbonyl)-, (S)-
    • Doxazosin, (S)-
    • (S)-(+)-Doxazosin
    • MDL: MFCD12031391
    • Inchi: 1S/C23H25N5O5/c1-30-18-11-14-15(12-19(18)31-2)25-23(26-21(14)24)28-9-7-27(8-10-28)22(29)20-13-32-16-5-3-4-6-17(16)33-20/h3-6,11-12,20H,7-10,13H2,1-2H3,(H2,24,25,26)/t20-/m0/s1
    • InChI Key: RUZYUOTYCVRMRZ-FQEVSTJZSA-N
    • SMILES: O1C2C=CC=CC=2OC[C@H]1C(N1CCN(C2N=C(C3C=C(C(=CC=3N=2)OC)OC)N)CC1)=O

Computed Properties

  • Exact Mass: 451.18575
  • Monoisotopic Mass: 451.18556891g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 4
  • Complexity: 678
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • PSA: 112.27

(S)-(+)-Doxazosin Pricemore >>

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